N-(2-bromo-3-phenyl-2-propen-1-ylidene)-4-(4-chlorobenzyl)-1-piperazinamine

• IUPAC Name: (E,Z)-2-bromo-N-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-3-phenylprop-2-en-1-imine
• InChI: InChI=1S/C20H21BrClN3/c21-19(14-17-4-2-1-3-5-17)15-23-25-12-10-24(11-13-25)16-18-6-8-20(22)9-7-18/h1-9,14-15H,10-13,16H2/b19-14-,23-15+
• InChI Key: DUCTZLXAMMEEFV-ONRFTTIKSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)N=CC(=CC3=CC=CC=C3)Br
• Isomeric SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)/N=C/C(=C/C3=CC=CC=C3)/Br
• Molecular Formula: C20H21BrClN3
• Molecular Weight: 418.8 g/mol

Description

This chemical belongs to a class of compounds characterized by the presence of a piperazine ring, a functional group known for its versatility in medicinal chemistry. The compound's structure suggests potential applications in receptor modulation due to the piperazine core, which is commonly utilized in the design of pharmacologically active molecules.

Synthesis Analysis

The synthesis of related compounds involves multi-step organic reactions, starting from basic building blocks like chlorobenzene derivatives and proceeding through steps like elimination reactions, reduction, bromination, and final assembly with piperazine or its derivatives. For example, the preparation of similar compounds has demonstrated the use of bromomethyl derivatives and piperazine under optimized conditions to achieve high yields (Bi, 2014).

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Processes : Research has been conducted on the synthesis of compounds related to N-(2-bromo-3-phenyl-2-propen-1-ylidene)-4-(4-chlorobenzyl)-1-piperazinamine. For instance, the study by Wang Jin-peng (2013) discusses the synthesis of 2-[4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl]ethanol, a compound with a structure somewhat similar to the one .

• Crystal Structure Analysis : The research by K. Kumara et al. (2017) on novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives provides insights into crystal structure studies and density functional theory (DFT) calculations, which are key in understanding the properties of such compounds.

Potential Therapeutic Applications

• Anticancer Activity : The study by L. Yurttaş et al. (2014) investigates 1,2,4-triazine derivatives bearing piperazine amide moiety for potential anticancer activities, particularly against breast cancer cells. This suggests a potential therapeutic application for similar compounds.

• Anticonvulsant and Antimicrobial Activities : The research by M. Aytemi̇r et al. (2004) on 3‐Hydroxy‐6‐methyl‐2‐substituted 4H‐Pyran‐4‐one derivatives, which includes piperazine derivatives, explores their anticonvulsant and antimicrobial activities.

• Antimuscarinic Activity : The study by C. Kaiser et al. (1993) on substituted 1-phenyl-3-piperazinyl-2-propanones with antimuscarinic activity highlights the potential use of such compounds in treating urinary incontinence associated with bladder muscle instability.